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Compound of Interest

Compound Name: (S)-4-DODECANOLIDE

CAS No.: 69830-92-8

Cat. No.: B1253174

Get Quote

An In-depth Technical Guide to the Physical Properties of (S)-γ-Dodecalactone

Introduction
(S)-γ-Dodecalactone, a chiral molecule belonging to the γ-lactone class, is a compound of

significant interest in the flavor, fragrance, and pharmaceutical industries. Its distinct sensory

profile and potential biological activities necessitate a thorough understanding of its physical

properties for applications ranging from formulation development to quality control and

chemical synthesis. This guide provides a comprehensive overview of the key physical and

chemical characteristics of (S)-γ-dodecalactone, grounded in established analytical techniques.

We will delve into not only the quantitative values of these properties but also the causality

behind the experimental methods used for their determination, ensuring a blend of technical

accuracy and practical insight.

Identity and General Characteristics
Correctly identifying a chemical substance is the foundational step for any scientific

investigation. The following identifiers and general properties characterize (S)-γ-dodecalactone.

IUPAC Name: (5S)-5-octyloxolan-2-one[1]
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Synonyms: (S)-4-Dodecanolide, (S)-γ-Dodecanolide, (S)-4-N-Octylbutyrolactone[1]

CAS Number: 69830-92-8[1]

Molecular Formula: C₁₂H₂₂O₂[1][2]

Molecular Weight: 198.30 g/mol [1][3]

Appearance: Colorless to pale yellow, clear liquid[2][3]

Odor Profile: Characterized by a fatty, fruity, sweet, and peach-like aroma[2]

Core Physicochemical Properties
The physicochemical properties of a compound are critical for predicting its behavior in various

systems, from solubility in different solvents to its volatility. These constants are fundamental for

process design, formulation, and ensuring batch-to-batch consistency.

Data Summary
The quantitative physical properties of γ-dodecalactone are summarized in the table below. It is

important to note that many sources report data for the racemic mixture (CAS 2305-05-7).

Properties such as density, boiling point, and refractive index are not expected to differ

significantly between enantiomers and the racemate.
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Property Value Conditions

Melting Point 17–18 °C (63–64 °F) Ambient Pressure

Boiling Point 140 °C @ 5 mm Hg

130–132 °C @ 1.5 mm Hg

~311 °C @ 760 mm Hg (Atmospheric)

Density 0.933–0.939 g/cm³ @ 20 °C

0.936 g/mL @ 25 °C

Refractive Index (n_D) 1.451–1.456 @ 20 °C

Flash Point >109 °C (>228 °F) Closed Cup

Water Solubility 60 mg/L @ 20 °C

Organic Solvent Solubility
Soluble in most organic

solvents, including ethanol

(Data sourced from[2][3][4][5][6][7])

Experimental Protocol: Boiling Point Determination
(Micro Scale/Thiele Tube Method)
The boiling point is a key indicator of a liquid's volatility and purity. For research purposes

where sample volume may be limited, the Thiele tube method is highly efficient.

Causality: This method determines the temperature at which the vapor pressure of the liquid

equals the applied pressure of the surrounding environment.[1][8] A continuous stream of

bubbles indicates that the vapor pressure inside the inverted capillary has overcome the

external pressure. As the apparatus cools, the vapor pressure drops, and the liquid is drawn

back into the capillary precisely when the external and internal pressures equalize.[8][9] This

moment defines the boiling point.

Step-by-Step Methodology:
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Preparation: Place approximately 0.5 mL of (S)-γ-dodecalactone into a small test tube (e.g.,

a 75x12 mm tube).

Capillary Insertion: Insert a melting point capillary tube (sealed at one end) into the liquid,

with the open end down.

Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the

sample is aligned with the thermometer's bulb.

Heating: Place the assembly into a Thiele tube containing mineral oil, ensuring the sample is

fully immersed below the oil level.[9]

Observation: Gently heat the side arm of the Thiele tube with a microburner or heat gun.[8]

Observe the capillary tube. Initially, trapped air will expand and exit.

Equilibrium: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary's open end. This signifies that the liquid is above its boiling point.

Measurement: Remove the heat source. The bubbling will slow and then stop. The boiling

point is the temperature at which the liquid is drawn back into the capillary tube.[8]

Pressure Correction: Record the atmospheric pressure. If it deviates from 760 mmHg, a

correction must be applied to normalize the observed boiling point.

Chiroptical Properties: The Signature of Chirality
As a chiral molecule, (S)-γ-dodecalactone interacts with plane-polarized light, rotating it in a

specific direction. This property, known as optical activity, is the definitive characteristic of an

enantiomer and is crucial for confirming its stereochemical identity and purity.

Specific Rotation [α]: While a precise, cited value for the (S)-enantiomer is not readily

available in the searched literature, its enantiomer, (R)-γ-dodecalactone (referred to as the

D-isomer), is reported to have a positive optical rotation between +30° and +42°. By

definition, the (S)-enantiomer will exhibit a negative rotation of the same magnitude under

identical conditions (concentration, solvent, wavelength, temperature). Therefore, the

expected specific rotation for (S)-γ-dodecalactone is approximately -30° to -42°.
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Experimental Protocol: Determination of Optical
Rotation by Polarimetry
Causality: A polarimeter measures the angle of rotation by passing monochromatic, plane-

polarized light (typically from a sodium lamp at 589 nm, the "D-line") through a sample.[10]

Chiral molecules have a non-superimposable mirror image, causing them to interact differently

with the left- and right-circularly polarized components of the light, resulting in a net rotation of

the plane. The magnitude and direction of this rotation are unique to the molecule's structure,

concentration, and the path length of the light.

Step-by-Step Methodology:

Instrument Preparation: Turn on the polarimeter's light source (e.g., sodium lamp) and allow

it to warm up for at least 10-15 minutes to ensure a stable output.[11]

Sample Preparation: Accurately weigh a precise amount of (S)-γ-dodecalactone and dissolve

it in a known volume of a suitable solvent (e.g., ethanol) in a volumetric flask. The

concentration (c) should be recorded in g/mL.

Blank Measurement: Fill a clean polarimeter cell of a known path length (l, in decimeters)

with the pure solvent. Ensure no air bubbles are in the light path.[12] Place the cell in the

polarimeter and zero the instrument.

Sample Measurement: Rinse the cell with a small amount of the prepared sample solution,

then fill it completely. Place the cell back into the instrument.

Data Acquisition: Observe the reading on the display. This is the observed rotation (α_obs).

Take several readings and average them to minimize error.[11]

Calculation: Calculate the specific rotation [α] using the Biot equation: [α] = α_obs / (c * l)

Where:

[α] is the specific rotation.

α_obs is the observed rotation in degrees.

c is the concentration in g/mL.
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l is the cell path length in decimeters (dm).

Reporting: Report the specific rotation along with the temperature and wavelength used

(e.g., [α]²⁰_D).

Spectroscopic Profile
Spectroscopy provides a "fingerprint" of a molecule, allowing for structural elucidation and

confirmation. The combination of Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass

Spectrometry (MS) provides a comprehensive structural profile of (S)-γ-dodecalactone.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule by measuring the

absorption of infrared radiation at specific wavenumbers.

Expected Absorptions:

~1770 cm⁻¹ (strong, sharp): This is the most characteristic peak, corresponding to the

C=O (carbonyl) stretch of a five-membered lactone ring (γ-lactone). The ring strain shifts

this absorption to a higher frequency compared to an open-chain ester (~1735-1750

cm⁻¹).

~2850-2960 cm⁻¹ (strong, multiple bands): C-H stretching vibrations from the octyl chain

and the lactone ring.

~1180 cm⁻¹ (strong): C-O stretching vibration of the ester linkage.

(Data interpretation based on standard IR correlation charts and data available on

SpectraBase[13])

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

a molecule.

¹H NMR (Proton NMR):
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~4.5 ppm (multiplet, 1H): The proton on the chiral carbon (C5) adjacent to the ring oxygen.

It is shifted downfield due to the electronegativity of the oxygen.

~2.3-2.5 ppm (multiplet, 2H): The two protons on C2, adjacent to the carbonyl group.

~1.2-1.8 ppm (multiplets, 16H): The numerous methylene (-CH₂-) protons of the octyl side

chain and the remaining ring protons.

~0.9 ppm (triplet, 3H): The terminal methyl (-CH₃) group of the octyl chain.

¹³C NMR (Carbon NMR):

~177 ppm: The carbonyl carbon (C1) of the lactone.

~80 ppm: The chiral carbon (C5) bonded to the ring oxygen.

~20-40 ppm: Carbons of the octyl chain and the remaining ring carbons.

~14 ppm: The terminal methyl carbon of the octyl chain.

(Data interpretation based on general chemical shifts and data available on PubChem and

SpectraBase[3][13])

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and structural information based on the

fragmentation pattern of the molecule upon ionization.

Molecular Ion (M⁺): A peak at m/z = 198, corresponding to the molecular weight of C₁₂H₂₂O₂.

Key Fragmentation Pattern: The most characteristic fragmentation of γ-lactones involves the

loss of the alkyl side chain. The base peak (most abundant fragment) is typically observed at

m/z = 85. This corresponds to the cleavage of the C-C bond between the chiral carbon and

the octyl chain, resulting in a stable, protonated butyrolactone fragment ion.[3][14][15] This

fragmentation is a key diagnostic feature for identifying γ-lactones with side chains.

Purity Assessment
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For scientific and commercial applications, confirming both the chemical purity and the

enantiomeric purity (or enantiomeric excess, ee) is paramount. Gas Chromatography is the

technique of choice for this analysis.

Experimental Protocol: Purity and Enantiomeric Excess
by Chiral Gas Chromatography (GC)
Causality: Chiral GC utilizes a capillary column with a stationary phase that is itself chiral (often

a cyclodextrin derivative).[16][17] This chiral environment allows for differential interaction with

the two enantiomers of the analyte. One enantiomer will have a slightly stronger interaction

with the stationary phase, causing it to travel more slowly through the column and elute later

than the other. This results in the separation of the (S) and (R) enantiomers into two distinct

peaks, allowing for their quantification.[18][19]

Step-by-Step Methodology:

Sample Preparation: Prepare a dilute solution of the (S)-γ-dodecalactone sample in a volatile

organic solvent (e.g., hexane or ethyl acetate).

Instrument Setup:

Column: Install a chiral capillary column (e.g., a β- or γ-cyclodextrin-based column like

Beta DEX™ or Gamma DEX™).

Injector: Set the injector temperature high enough to ensure rapid volatilization of the

sample (e.g., 250 °C).

Oven Program: Set an appropriate temperature program. This may be isothermal or a

temperature ramp, optimized to achieve baseline separation of the two enantiomers (e.g.,

start at 100 °C, ramp at 5 °C/min to 200 °C).

Detector: Use a Flame Ionization Detector (FID), which is sensitive to organic compounds.

Set the detector temperature higher than the final oven temperature (e.g., 280 °C).

Carrier Gas: Use a high-purity carrier gas like helium or hydrogen at a constant flow rate.

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.
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Data Analysis:

Chemical Purity: Integrate the total area of all peaks in the chromatogram. The chemical

purity is calculated as: (Area of γ-dodecalactone peaks / Total Area of all peaks) * 100%.

Enantiomeric Excess (ee): Identify the two peaks corresponding to the (S) and (R)

enantiomers. Integrate their individual areas. The ee is calculated as: ee (%) = |(Area_S -

Area_R) / (Area_S + Area_R)| * 100% Where Area_S and Area_R are the peak areas of

the (S) and (R) enantiomers, respectively.

Visualization of Purity Workflow
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Figure 1: Chiral GC Purity Assessment Workflow

Sample Preparation

GC Analysis

Data Processing

Calculation & Reporting

Prepare dilute solution
of (S)-γ-dodecalactone

in volatile solvent

Inject sample into
Chiral GC system

Enantiomeric separation
on chiral column

Detection by FID

Generate Chromatogram
(Signal vs. Retention Time)

Integrate Peak Areas
(Area_S, Area_R, Impurities)

Calculate Chemical Purity Calculate Enantiomeric
Excess (ee)

Final Report

Click to download full resolution via product page

Caption: Workflow for determining chemical and enantiomeric purity.
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Safety and Handling
(S)-γ-dodecalactone is classified as an irritant. Proper safety protocols must be followed during

handling.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[2]

Precautions:

Use only in a well-ventilated area, such as a chemical fume hood.[2]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[2][11]

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from sources of ignition.[4][11]
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product for every specific experimental setup.
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